3-(Difluoromethyl)imidazole-4-carboxylic acid

• IUPAC Name: 3-(difluoromethyl)imidazole-4-carboxylic acid
• InChI: InChI=1S/C5H4F2N2O2/c6-5(7)9-2-8-1-3(9)4(10)11/h1-2,5H,(H,10,11)
• InChI Key: RRXVIAVHWFCVHT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N(C=N1)C(F)F)C(=O)O
• Molecular Formula: C5H4F2N2O2
• Molecular Weight: 162.09 g/mol

Description

3-(Difluoromethyl)imidazole-4-carboxylic acid is a chemical compound that is used as an intermediate in the synthesis of several fungicides. It is a key intermediate in the synthesis of succinate dehydrogenase inhibitors.

Synthesis Analysis

The synthesis of 3-(Difluoromethyl)imidazole-4-carboxylic acid involves unique synthesis routes. These routes rely on the van Leusen pyrrole synthesis and the halogen dance reaction. The synthesis of this compound has been reported in several papers.

Molecular Structure Analysis

The molecular formula of 3-(Difluoromethyl)imidazole-4-carboxylic acid is C6H6F2N2O2. The structure of this compound is characterized by a five-membered ring of three carbon atoms and two adjacent nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 3-(Difluoromethyl)imidazole-4-carboxylic acid are complex and involve multiple steps. The bonds constructed during the formation of the imidazole are a key part of these reactions.

Scientific Research Applications

Fungicidal Activity

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Medicinal Chemistry

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Coordination Chemistry

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Quantitative Structure-Activity Relationship (QSAR) Modeling

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Molecular Docking Studies

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Mechanism of Action

Target of Action

The primary target of 3-(Difluoromethyl)imidazole-4-carboxylic acid is succinate dehydrogenase (SDH) . SDH is a key enzyme in the mitochondrial respiratory chain, specifically in complex II . This enzyme plays a crucial role in energy production within cells.

Mode of Action

3-(Difluoromethyl)imidazole-4-carboxylic acid acts by inhibiting the activity of succinate dehydrogenase . The compound’s interaction with SDH prevents the enzyme from performing its normal function in the mitochondrial respiratory chain, leading to disruption of energy production within the cell .

Biochemical Pathways

The inhibition of succinate dehydrogenase by 3-(Difluoromethyl)imidazole-4-carboxylic acid affects the tricarboxylic acid (TCA) cycle , also known as the Krebs cycle . The TCA cycle is a key metabolic pathway for energy production in cells. By inhibiting SDH, the compound disrupts the TCA cycle, leading to a decrease in ATP production and an increase in reactive oxygen species, which can lead to cell death .

Result of Action

The inhibition of succinate dehydrogenase by 3-(Difluoromethyl)imidazole-4-carboxylic acid leads to disruption of energy production within cells . This can result in cell death, providing the basis for the compound’s use as a fungicide . The compound has been shown to have antifungal activity against a range of phytopathogenic fungi .